Cas no 5409-56-3 ( )
structure
Product Name:
CAS No:5409-56-3
MF:C14H20ClNO
MW:253.767703056335
CID:939651
PubChem ID:24181902
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-phenyl-3-pyrrolidin-1-ylbutan-1-one,hydrochloride
- 1-Phenyl-3-(pyrrolidin-1-yl)butan-1-one--hydrogen chloride (1/1)
- 5409-56-3
- NSC12485
- NSC 12485
- DTXSID70636456
- NSC-12485
-
-
- Inchi: 1S/C14H19NO.ClH/c1-12(15-9-5-6-10-15)11-14(16)13-7-3-2-4-8-13;/h2-4,7-8,12H,5-6,9-11H2,1H3;1H
- InChI Key: LRTFVJVEKNWQSP-UHFFFAOYSA-N
- SMILES: Cl.O=C(C1C=CC=CC=1)CC(C)N1CCCC1
Computed Properties
- Exact Mass: 217.14677
- Monoisotopic Mass: 253.123
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3A^2
Experimental Properties
- Density: 1.045
- Boiling Point: 336.9°C at 760 mmHg
- Flash Point: 121.9°C
- Refractive Index: 1.542
- PSA: 20.31
- LogP: 3.48360
Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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